Cas no 851619-67-5 (4-(3,4-dimethylbenzenesulfonamido)methylbenzoic acid)

• Product Name: 4-(3,4-dimethylbenzenesulfonamido)methylbenzoic acid
• CAS No: 851619-67-5
• MF: C₁₆H₁₇NO₄S
• MW: 319.37548327446
• CID: 3107840
• PubChem ID: 4961776
• Update Time: 2025-06-08

4-(3,4-dimethylbenzenesulfonamido)methylbenzoic acid Chemical and Physical Properties

Names and Identifiers

• 4-({[(3,4-dimethylphenyl)sulfonyl]amino}methyl)benzoic acid
• Benzoic acid, 4-[[[(3,4-dimethylphenyl)sulfonyl]amino]methyl]-
• 4-(3,4-dimethylbenzenesulfonamido)methylbenzoic acid
• 851619-67-5
• 4-[[(3,4-dimethylphenyl)sulfonylamino]methyl]benzoic Acid
• 4-(((3,4-DIMETHYLPHENYL)SULFONAMIDO)METHYL)BENZOIC ACID
• BJB61967
• 4-[(3,4-dimethylbenzenesulfonamido)methyl]benzoic acid
• G36497
• AKOS034369833
• Z45512202
• EN300-12038
• 4-(3,4-dimethylbenzenesulfonamidomethyl)benzoicacid
• 4-(([(3,4-Dimethylphenyl)sulfonyl]amino)methyl)benzoic acid
• 4-(3,4-dimethylbenzenesulfonamidomethyl)benzoic acid

• Inchi： 1S/C16H17NO4S/c1-11-3-8-15(9-12(11)2)22(20,21)17-10-13-4-6-14(7-5-13)16(18)19/h3-9,17H,10H2,1-2H3,(H,18,19)
• InChI Key： IWVVFGLOSSZGSM-UHFFFAOYSA-N
• SMILES： C(O)(=O)C1=CC=C(CNS(C2=CC=C(C)C(C)=C2)(=O)=O)C=C1

Computed Properties

• Exact Mass: 319.08782920Da
• Monoisotopic Mass: 319.08782920Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 477
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 91.9Ų

Additional information on 4-(3,4-dimethylbenzenesulfonamido)methylbenzoic acid

Comprehensive Overview of 4-(3,4-dimethylbenzenesulfonamido)methylbenzoic acid (CAS No. 851619-67-5)

4-(3,4-dimethylbenzenesulfonamido)methylbenzoic acid (CAS No. 851619-67-5) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural properties and potential applications. This compound, often referred to by its CAS number 851619-67-5, belongs to the class of sulfonamide derivatives, which are widely studied for their diverse biological activities. The presence of both a benzenesulfonamido group and a methylbenzoic acid moiety in its structure makes it a promising candidate for drug development and other industrial applications.

In recent years, the demand for sulfonamide-based compounds has surged, driven by their role in enzyme inhibition and therapeutic agent design. Researchers are particularly interested in 4-(3,4-dimethylbenzenesulfonamido)methylbenzoic acid due to its potential to modulate specific biochemical pathways. For instance, sulfonamides are known to target carbonic anhydrases, a family of enzymes implicated in conditions like glaucoma and cancer. This has led to increased searches for "sulfonamide inhibitors" and "CAS 851619-67-5 applications" in scientific databases and AI-driven research tools.

The synthesis of 4-(3,4-dimethylbenzenesulfonamido)methylbenzoic acid involves multi-step organic reactions, including sulfonylation and ester hydrolysis. Its molecular formula and structural features have been characterized using advanced techniques such as NMR spectroscopy and mass spectrometry. These methods ensure high purity and accuracy, which are critical for its use in drug discovery and material science. The compound's solubility and stability under various conditions are also key factors in its applicability, making it a subject of ongoing research.

From an industrial perspective, CAS 851619-67-5 is explored for its potential in polymer chemistry and catalysis. Its aromatic sulfonamide structure lends itself to interactions with metal ions, which could be leveraged in catalytic processes or nanomaterial synthesis. This aligns with current trends in sustainable chemistry, where researchers seek eco-friendly alternatives for traditional chemical processes. Queries like "green chemistry applications of sulfonamides" and "851619-67-5 uses in catalysis" reflect this growing interest.

In conclusion, 4-(3,4-dimethylbenzenesulfonamido)methylbenzoic acid (CAS No. 851619-67-5) represents a versatile compound with broad implications across pharmaceuticals, biochemistry, and industrial chemistry. Its unique chemical properties and functional groups make it a valuable subject for further study, particularly in the context of drug design and sustainable technologies. As research progresses, this compound is likely to play an increasingly prominent role in addressing modern scientific challenges.